Cas no 286367-77-9 (2-Chloro-acetyl-2-13C Chloride)

2-Chloro-acetyl-2-13C Chloride is a stable isotope-labeled compound used as a versatile intermediate in organic synthesis and pharmaceutical research. The incorporation of carbon-13 (13C) at the 2-position enables precise tracking in metabolic studies and NMR spectroscopy, enhancing analytical accuracy. This reagent is particularly valuable for synthesizing isotopically labeled pharmaceuticals, agrochemicals, and other fine chemicals, where isotopic purity is critical. Its reactive chloroacetyl group facilitates efficient acylation reactions, making it a useful building block for complex molecular structures. The compound is supplied with high isotopic enrichment and chemical purity, ensuring reliable performance in research and industrial applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.

2-Chloro-acetyl-2-13C Chloride structure

286367-77-9 structure

Product Name:2-Chloro-acetyl-2-13C Chloride

CAS No:286367-77-9

MF:C₂H₂Cl₂O

MW:113.93533372879

CID:5730178

PubChem ID:71309121

Update Time:2025-05-24

2-Chloro-acetyl-2-13C Chloride Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-acetyl-2-13C Chloride
- Chloroacetyl chloride-2-13C, 99 atom % 13C
- SCHEMBL1331358
- 286367-77-9
- Inchi： 1S/C2H2Cl2O/c3-1-2(4)5/h1H2/i1+1
- InChI Key： VGCXGMAHQTYDJK-OUBTZVSYSA-N
- SMILES： Cl[13CH2]C(=O)Cl

Computed Properties

Exact Mass: 112.9516249g/mol
Monoisotopic Mass: 112.9516249g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 1
Complexity: 42.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 17.1Å²

2-Chloro-acetyl-2-13C Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C363170-50mg	2-Chloro-acetyl-2-13C Chloride	286367-77-9	50mg	$ 155.00	2023-04-18
TRC	C363170-100mg	2-Chloro-acetyl-2-13C Chloride	286367-77-9	100mg	$ 293.00	2023-04-18
TRC	C363170-250mg	2-Chloro-acetyl-2-13C Chloride	286367-77-9	250mg	$ 800.00	2023-09-08